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Compound of Interest

Compound Name: Biotin-PEG11-Mal

CAS No.: 1334172-60-9

Cat. No.: B606122

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Biotin-PEG11-Maleimide, a

heterobifunctional crosslinker pivotal in bioconjugation, diagnostics, and targeted drug delivery.

We will delve into its chemical properties, mechanism of action, and practical applications,

offering field-proven insights to empower your research and development endeavors.

Core Characteristics of Biotin-PEG11-Maleimide
Biotin-PEG11-Maleimide is a versatile reagent comprised of three key functional components:

a biotin moiety, a maleimide group, and a hydrophilic 11-unit polyethylene glycol (PEG) spacer.

This unique architecture enables the covalent linkage of biotin to sulfhydryl-containing

molecules, such as proteins with cysteine residues, facilitating a myriad of applications that

leverage the high-affinity interaction between biotin and avidin or streptavidin.[1][2][3][4][5][6]
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Property Value

CAS Number 1334172-60-9[6][7][8][9]

Molecular Formula C41H71N5O16S[3][6][7][8][9]

Molecular Weight 922.1 g/mol [2][6][7][8][10]

Appearance White to off-white solid or viscous liquid[11]

Solubility
Soluble in water and most organic solvents like

DMSO and DMF[11][12]

Purity Typically >95%[6][7][13]

Storage and Stability: For optimal performance, Biotin-PEG11-Maleimide should be stored at

-20°C, protected from moisture and light.[2][6][11][13] Stock solutions in anhydrous solvents

like DMSO or DMF can be stored at -20°C for short periods, though fresh preparation is

recommended due to the potential for hydrolysis of the maleimide group.[1][12][14]

Mechanism of Action: A Tale of Two Ends
The utility of Biotin-PEG11-Maleimide lies in its bifunctional nature, enabling a two-step

process central to many biological assays and therapeutic strategies.

The Maleimide-Thiol Reaction: Covalent Conjugation
The maleimide group is highly reactive towards free sulfhydryl (thiol) groups, commonly found

on cysteine residues within proteins and peptides.[1][3][4][5] The reaction proceeds via a

Michael addition mechanism, where the nucleophilic thiol attacks the electron-deficient double

bond of the maleimide ring.[14][15] This results in the formation of a stable, covalent thioether

bond.[12][14][15]

This reaction is highly specific for thiols within a pH range of 6.5-7.5.[3][4][5][6][8][12][14][16] At

pH values above 7.5, the maleimide group can also react with primary amines, and the rate of

hydrolysis of the maleimide ring increases.[12][14]
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Caption: Benefits imparted by the PEG11 spacer.

Applications and Experimental Protocol
Biotin-PEG11-Maleimide is a cornerstone reagent in a wide array of applications, including:

Protein and Peptide Labeling: For subsequent detection, purification, or immobilization. [13]*

Affinity Purification: Immobilizing thiol-containing molecules onto streptavidin-coated

surfaces. [13]* Immunoassays: Including ELISA, Western blotting, and

immunohistochemistry. [1][17]* Drug Delivery and Targeting: As a component of antibody-
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drug conjugates (ADCs) or for targeting biotin receptor-overexpressing cells. [18][19][20]*

Nanoparticle Functionalization: For targeted delivery and imaging applications. [13]

Detailed Protocol: Biotinylation of a Cysteine-Containing
Protein
This protocol provides a general framework for the biotinylation of a protein with available

sulfhydryl groups. Optimization may be required for specific proteins and applications.

Materials:

Biotin-PEG11-Maleimide

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Protein of interest containing free sulfhydryl groups (1-10 mg/mL)

Thiol-free reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.0-7.5) [11][21]*

(Optional) Reducing agent (e.g., TCEP) if disulfide bonds need to be reduced [12][21]*

Desalting column or dialysis unit for purification [1][12] Procedure:

Protein Preparation:

Ensure the protein is in a thiol-free buffer at a pH between 7.0 and 7.5. [21] * If the

protein's cysteine residues are in the form of disulfide bonds, they must be reduced prior

to conjugation. Incubate the protein with a 10-100 fold molar excess of a reducing agent

like TCEP for 20-30 minutes at room temperature. [21]It is crucial to remove the reducing

agent before adding the maleimide reagent, which can be achieved using a desalting

column. [12][21]

Preparation of Biotin-PEG11-Maleimide Stock Solution:

Allow the vial of Biotin-PEG11-Maleimide to equilibrate to room temperature before

opening to prevent moisture condensation. [12] * Immediately before use, dissolve the

reagent in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM). [1][12]

[21]Vortex briefly to ensure it is fully dissolved. [1][21]
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Conjugation Reaction:

Calculate the required volume of the Biotin-PEG11-Maleimide stock solution. A 10- to 20-

fold molar excess of the reagent over the protein is a common starting point. [1][11]

[21]This ratio should be optimized for the specific protein and desired degree of labeling.

Add the calculated amount of the biotin reagent to the protein solution while gently stirring

or vortexing. [21] * Incubate the reaction mixture for 2 hours at room temperature or

overnight at 4°C, protected from light. [1][11][21]

Purification of the Biotinylated Protein:

It is essential to remove any unreacted or hydrolyzed Biotin-PEG11-Maleimide, as it can

interfere with downstream applications by binding to streptavidin. [1] * Purify the

biotinylated protein using a desalting column (size-exclusion chromatography) or dialysis.

[1][11][12]This will separate the larger biotinylated protein from the smaller, unreacted

biotin reagent.

Characterization and Storage:

The degree of biotinylation can be quantified using methods such as the HABA (4'-

hydroxyazobenzene-2-carboxylic acid) assay. [12] * Store the purified biotinylated protein

under appropriate conditions, typically at 2-8°C for short-term storage or at -20°C or -80°C

for long-term storage. [21]Adding a cryoprotectant like glycerol may be beneficial for

frozen storage.
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1. Protein Preparation
(Reduce disulfide bonds if necessary)

3. Conjugation Reaction
(10-20x molar excess, RT for 2h or 4°C overnight)

2. Prepare Biotin-PEG11-Maleimide
Stock Solution (in DMSO/DMF)

4. Purification
(Desalting column or dialysis)

5. Characterization & Storage
(HABA assay, -20°C storage)
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Caption: Experimental workflow for protein biotinylation.

Conclusion
Biotin-PEG11-Maleimide is a powerful and versatile tool in the modern life scientist's arsenal.

Its well-defined structure, combining a specific thiol-reactive group, a high-affinity biotin tag,

and a beneficial PEG spacer, enables a broad range of applications from basic research to the

development of novel therapeutics. A thorough understanding of its chemical properties,

reaction mechanism, and the rationale behind each step of the conjugation protocol is

paramount to achieving reproducible and reliable results. This guide provides the foundational

knowledge to harness the full potential of this indispensable bioconjugation reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Biotin-PEG11-
Maleimide (CAS 1334172-60-9)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606122/docs#an-in-depth-technical-guide-to-biotin-
peg11-maleimide-cas-1334172-60-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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